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Compound of Interest

1-Allyl-3-(2-hydroxyethyl)-2-

thiourea

Cat. No.: B091990

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Allyl-3-(2-hydroxyethyl)-2-
thiourea, a versatile thiourea derivative with significant applications across multiple scientific
disciplines.

Chemical Identity and Properties

1-Allyl-3-(2-hydroxyethyl)-2-thiourea is an organic compound featuring an allyl group, a
hydroxyethyl group, and a thiourea core. This unique combination of functional groups makes it
a valuable intermediate in organic synthesis. It typically appears as a white to light yellow
crystalline powder.

Table 1: Physicochemical Properties of 1-Allyl-3-(2-hydroxyethyl)-2-thiourea
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Property Value Source(s)
CAS Number 105-81-7

Molecular Formula CeH12N20S

Molecular Weight 160.24 g/mol

Melting Point 76-79 °C

Boiling Point (Predicted)

259.4 +50.0 °C

Density (Predicted)

1.122 + 0.06 g/cm?3

pKa (Predicted) 13.50 £ 0.70

White to light yellow
Appearance

powder/crystal
Solubility Soluble in water

Stable under ambient
Stability temperatures. Incompatible

with strong oxidizing agents.

Core Applications

The trifunctional nature of this molecule allows for its use in diverse fields, from agriculture to

advanced materials and pharmaceuticals.

Pharmaceutical and Drug Development

In the pharmaceutical industry, 1-Allyl-3-(2-hydroxyethyl)-2-thiourea serves as a crucial

building block for the synthesis of more complex, biologically active molecules. Thiourea

derivatives, in general, are a significant class of compounds in medicinal chemistry, exhibiting a

wide range of biological activities, including antibacterial, anticancer, anti-inflammatory, and

antiviral properties. This compound provides a scaffold for creating novel drug candidates by

allowing for modification at its allyl, hydroxyethyl, and thiourea moieties.
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Agriculture

This compound is utilized in agriculture as a plant growth regulator. Its mechanism of action is
believed to involve the stimulation of plant hormone production and the enhancement of
nutrient uptake from the soil. This leads to improved root development and increased plant
resistance to environmental stress. Thiourea derivatives are widely studied in agrochemistry for
their fungicidal, insecticidal, herbicidal, and antiviral properties.
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Polymer Chemistry and Material Science

The presence of the allyl group, with its reactive double bond, makes 1-Allyl-3-(2-
hydroxyethyl)-2-thiourea a useful monomer or modifier in polymer chemistry. It can be
incorporated into polymer chains to synthesize specialty polymers. The inclusion of this
molecule can enhance material properties such as flexibility and durability. The hydroxyethyl
group provides a site for further functionalization, for example, through esterification, allowing
for the creation of polymers with tailored characteristics for specific applications.

Experimental Protocols

While a specific, published synthesis protocol for 1-Allyl-3-(2-hydroxyethyl)-2-thiourea is not
readily available, a generalized and common method for synthesizing N,N'-disubstituted
thioureas is presented below. This protocol is based on the well-established reaction between
an isothiocyanate and a primary amine.

General Synthesis of 1-Allyl-3-(2-hydroxyethyl)-2-
thiourea

Principle: This synthesis involves the nucleophilic addition of the primary amine group of 2-
aminoethanol (ethanolamine) to the electrophilic carbon atom of allyl isothiocyanate.

Materials:

Allyl isothiocyanate

2-Aminoethanol (Ethanolamine)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Acetonitrile, or Ethanol)

Magnetic stirrer and heating mantle/oil bath

Round-bottom flask and reflux condenser

Standard laboratory glassware for workup and purification

Procedure:
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e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 1.0 equivalent of 2-aminoethanol in the chosen anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon).

» Addition of Isothiocyanate: While stirring the solution at room temperature, add 1.0
equivalent of allyl isothiocyanate dropwise. The reaction is often exothermic; a cooling bath
(ice/water) may be used to maintain the temperature below 30 °C.

o Reaction: After the addition is complete, allow the mixture to stir at room temperature for 2-4
hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until
the starting materials are consumed. If the reaction is slow, it can be gently heated to reflux
(40-60 °C) for 1-2 hours.

e Workup: Once the reaction is complete, cool the mixture to room temperature. The solvent is
then removed under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product, often a solid or viscous oil, can be purified.
Recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane)
is a common method for solid products. Column chromatography on silica gel may also be
employed if further purification is needed.

o Characterization: The final product's identity and purity should be confirmed using standard
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared
(IR) spectroscopy, and melting point analysis.

// Add decision for heating react -> heat [style=dashed, label="If reaction is slow"]; heat
[shape=diamond, style=filled, fillcolor="#FBBCO05", fontcolor="#202124", label="Heat to
Reflux?"]; heat -> react [style=dashed]; } .dot Caption: Generalized workflow for the synthesis
of the title compound.

Safety and Handling
1-Allyl-3-(2-hydroxyethyl)-2-thiourea is classified as an irritant.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).
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e Precautionary Measures: Standard laboratory personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn. Handling should occur in a
well-ventilated area or a chemical fume hood. Avoid breathing dust/fumes. Store in a cool,
dry place away from direct sunlight and strong oxidizing agents. For detailed safety
information, consult the Safety Data Sheet (SDS

 To cite this document: BenchChem. [Technical Guide: 1-Allyl-3-(2-hydroxyethyl)-2-thiourea
(CAS 105-81-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091990#1-allyl-3-2-hydroxyethyl-2-thiourea-cas-
number-105-81-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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